![molecular formula C20H15F2IN2O3S B4878305 N~1~-(2,6-difluorophenyl)-N~2~-(4-iodophenyl)-N~2~-(phenylsulfonyl)glycinamide](/img/structure/B4878305.png)
N~1~-(2,6-difluorophenyl)-N~2~-(4-iodophenyl)-N~2~-(phenylsulfonyl)glycinamide
Overview
Description
N~1~-(2,6-difluorophenyl)-N~2~-(4-iodophenyl)-N~2~-(phenylsulfonyl)glycinamide, also known as DFIG, is a chemical compound that has been synthesized for scientific research purposes. This compound has gained attention due to its potential as a therapeutic agent for various diseases. In
Mechanism of Action
N~1~-(2,6-difluorophenyl)-N~2~-(4-iodophenyl)-N~2~-(phenylsulfonyl)glycinamide exerts its therapeutic effects through the inhibition of specific enzymes and signaling pathways. In cancer cells, N~1~-(2,6-difluorophenyl)-N~2~-(4-iodophenyl)-N~2~-(phenylsulfonyl)glycinamide inhibits the activity of the mTOR signaling pathway, which is responsible for cell growth and proliferation. In diabetes, N~1~-(2,6-difluorophenyl)-N~2~-(4-iodophenyl)-N~2~-(phenylsulfonyl)glycinamide activates the AMPK signaling pathway, which is responsible for glucose uptake and energy production. In inflammation, N~1~-(2,6-difluorophenyl)-N~2~-(4-iodophenyl)-N~2~-(phenylsulfonyl)glycinamide inhibits the NF-κB signaling pathway, which is responsible for the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
N~1~-(2,6-difluorophenyl)-N~2~-(4-iodophenyl)-N~2~-(phenylsulfonyl)glycinamide has been found to have several biochemical and physiological effects. In cancer cells, N~1~-(2,6-difluorophenyl)-N~2~-(4-iodophenyl)-N~2~-(phenylsulfonyl)glycinamide induces apoptosis and inhibits angiogenesis. In diabetes, N~1~-(2,6-difluorophenyl)-N~2~-(4-iodophenyl)-N~2~-(phenylsulfonyl)glycinamide improves insulin sensitivity and glucose uptake in cells. In inflammation, N~1~-(2,6-difluorophenyl)-N~2~-(4-iodophenyl)-N~2~-(phenylsulfonyl)glycinamide reduces the production of pro-inflammatory cytokines and inhibits the migration of immune cells to the site of inflammation.
Advantages and Limitations for Lab Experiments
N~1~-(2,6-difluorophenyl)-N~2~-(4-iodophenyl)-N~2~-(phenylsulfonyl)glycinamide has several advantages for lab experiments, including its high potency and specificity for specific enzymes and signaling pathways. However, N~1~-(2,6-difluorophenyl)-N~2~-(4-iodophenyl)-N~2~-(phenylsulfonyl)glycinamide also has some limitations, including its low solubility in water and potential toxicity at high doses.
Future Directions
There are several future directions for N~1~-(2,6-difluorophenyl)-N~2~-(4-iodophenyl)-N~2~-(phenylsulfonyl)glycinamide research, including the development of more efficient synthesis methods, the exploration of its potential therapeutic applications in other diseases, and the investigation of its potential toxicity and side effects. Additionally, the combination of N~1~-(2,6-difluorophenyl)-N~2~-(4-iodophenyl)-N~2~-(phenylsulfonyl)glycinamide with other therapeutic agents may enhance its therapeutic effects and reduce its potential toxicity.
Scientific Research Applications
N~1~-(2,6-difluorophenyl)-N~2~-(4-iodophenyl)-N~2~-(phenylsulfonyl)glycinamide has been studied for its potential therapeutic applications in various diseases such as cancer, diabetes, and inflammation. In cancer research, N~1~-(2,6-difluorophenyl)-N~2~-(4-iodophenyl)-N~2~-(phenylsulfonyl)glycinamide has been found to inhibit the proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis. In diabetes research, N~1~-(2,6-difluorophenyl)-N~2~-(4-iodophenyl)-N~2~-(phenylsulfonyl)glycinamide has been shown to improve insulin sensitivity and glucose uptake in cells. In inflammation research, N~1~-(2,6-difluorophenyl)-N~2~-(4-iodophenyl)-N~2~-(phenylsulfonyl)glycinamide has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.
properties
IUPAC Name |
2-[N-(benzenesulfonyl)-4-iodoanilino]-N-(2,6-difluorophenyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15F2IN2O3S/c21-17-7-4-8-18(22)20(17)24-19(26)13-25(15-11-9-14(23)10-12-15)29(27,28)16-5-2-1-3-6-16/h1-12H,13H2,(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYIAZTJZXFOSQD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2=C(C=CC=C2F)F)C3=CC=C(C=C3)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15F2IN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
528.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,6-difluorophenyl)-N~2~-(4-iodophenyl)-N~2~-(phenylsulfonyl)glycinamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.